Cas no 1806933-61-8 (2-Chloro-3-(chloromethyl)-6-(difluoromethyl)-5-fluoropyridine)

• Product Name: 2-Chloro-3-(chloromethyl)-6-(difluoromethyl)-5-fluoropyridine
• CAS No: 1806933-61-8
• MF: C₇H₄Cl₂F₃N
• MW: 230.014570236206
• CID: 4869281
• Update Time: 2025-10-28

2-Chloro-3-(chloromethyl)-6-(difluoromethyl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(chloromethyl)-6-(difluoromethyl)-5-fluoropyridine

• Inchi： 1S/C7H4Cl2F3N/c8-2-3-1-4(10)5(7(11)12)13-6(3)9/h1,7H,2H2
• InChI Key： IYLJQVXEGASPLI-UHFFFAOYSA-N
• SMILES： ClC1=C(CCl)C=C(C(C(F)F)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 3
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-3-(chloromethyl)-6-(difluoromethyl)-5-fluoropyridine

Introduction to 2-Chloro-3-(chloromethyl)-6-(difluoromethyl)-5-fluoropyridine (CAS No. 1806933-61-8)

2-Chloro-3-(chloromethyl)-6-(difluoromethyl)-5-fluoropyridine is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural features and potential biological activities. This compound, identified by the CAS number 1806933-61-8, represents a promising scaffold for the development of novel therapeutic agents. The presence of multiple fluorine atoms and chlorine substituents enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug discovery processes.

The molecular structure of 2-Chloro-3-(chloromethyl)-6-(difluoromethyl)-5-fluoropyridine consists of a pyridine ring substituted with chloro, chloromethyl, difluoromethyl, and fluoro groups. These functional groups contribute to its unique electronic properties and influence its interactions with biological targets. The compound's dual nature as both an electrophile and a nucleophile allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications.

In recent years, there has been a growing interest in fluorinated heterocycles due to their enhanced metabolic stability, lipophilicity, and binding affinity. Fluoropyridines, in particular, have been extensively studied for their role in medicinal chemistry. The introduction of fluorine atoms at strategic positions can modulate the pharmacokinetic and pharmacodynamic profiles of drug candidates. For instance, the electron-withdrawing nature of fluorine atoms can increase the metabolic stability of active pharmaceutical ingredients (APIs) by preventing unwanted hydrolysis or oxidation.

The chloromethyl group in 2-Chloro-3-(chloromethyl)-6-(difluoromethyl)-5-fluoropyridine serves as a versatile handle for further functionalization. It can undergo nucleophilic substitution reactions to introduce various substituents, such as amines or alcohols, which are common in drug design. This reactivity makes the compound a valuable building block for constructing more complex molecules with tailored biological activities.

Recent studies have highlighted the potential of 2-Chloro-3-(chloromethyl)-6-(difluoromethyl)-5-fluoropyridine in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play crucial roles in numerous biological pathways and are often considered challenging targets for drug development due to their large binding surfaces and lack of suitable pharmacophores. The unique structural features of this compound allow it to disrupt PPIs by competing with natural ligands or by inducing conformational changes in the target proteins.

Moreover, the compound has shown promise in preclinical studies as a precursor for antiviral and anticancer agents. The combination of electron-withdrawing groups like difluoromethyl and fluoro substituents enhances its binding affinity to biological targets. Additionally, the presence of chloro and chloromethyl groups provides opportunities for further derivatization, enabling the optimization of its pharmacological properties.

The synthesis of 2-Chloro-3-(chloromethyl)-6-(difluoromethyl)-5-fluoropyridine involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to introduce the desired substituents onto the pyridine core. These techniques are critical for achieving the complex molecular architecture needed for pharmaceutical applications.

In conclusion, 2-Chloro-3-(chloromethyl)-6-(difluoromethyl)-5-fluoropyridine (CAS No. 1806933-61-8) is a highly versatile intermediate with significant potential in drug discovery and medicinal chemistry. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for fluorinated pyridines, compounds like this are expected to play an increasingly important role in the development of next-generation pharmaceuticals.